Cas no 185302-85-6 (Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate)

Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate is a fluorinated β-keto ester compound with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a versatile building block for constructing heterocyclic frameworks, particularly in the synthesis of bioactive molecules. The presence of difluorophenyl and keto ester functionalities enhances reactivity in condensation and cyclization reactions. The compound’s stability under standard conditions and well-defined purity make it suitable for precision synthetic workflows. It is commonly utilized in medicinal chemistry research for developing fluorinated analogs due to the influence of fluorine on pharmacokinetic properties. Proper handling under inert conditions is recommended to preserve its integrity.
Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate structure
185302-85-6 structure
Product Name:Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate
CAS No:185302-85-6
MF:C10H8F2O3
MW:214.165530204773
MDL:MFCD03424792
CID:833800
PubChem ID:2758340
Update Time:2025-05-27

Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate
    • 3-(2,4-DIFLUOROPHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
    • METHYL 2,4-DIFLUOROBENZOYLACETATE
    • AM800
    • Methyl 2',4'-difluorophenylbenzoylacetate
    • MDL： MFCD03424792
    • Inchi： 1S/C10H8F2O3/c1-15-10(14)5-9(13)7-3-2-6(11)4-8(7)12/h2-4H,5H2,1H3
    • InChI Key： SHYGKBSEUWXPBM-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1C(CC(=O)OC)=O)F

Computed Properties

  • Exact Mass: 214.04400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.71060

Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 3-(2,4-difluorophenyl)-3-oxopropanoate Pricemore >>

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eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
EN300-1127035-0.25g
methyl 3-(2,4-difluorophenyl)-3-oxopropanoate
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Enamine
EN300-1127035-0.5g
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